Cas no 126688-95-7 (trans-2-Benzyl-1,3,3A,4,6,6A-hexahydrocyclopenta[C]pyrrol-5-one)

• Product Name: trans-2-Benzyl-1,3,3A,4,6,6A-hexahydrocyclopenta[C]pyrrol-5-one
• CAS No: 126688-95-7
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5207299
• PubChem ID: 96779758
• Update Time: 2026-03-06

trans-2-Benzyl-1,3,3A,4,6,6A-hexahydrocyclopenta[C]pyrrol-5-one Chemical and Physical Properties

Names and Identifiers

• E88427
• TRANS-2-BENZYL-1,3,3A,4,6,6A-HEXAHYDROCYCLOPENTA[C]PYRROL-5-ONE
• Cyclopenta[c]pyrrol-5(1H)-one, hexahydro-2-(phenylmethyl)-, trans- (9CI)
• 126688-95-7
• Rel-(3aR,6aR)-2-benzylhexahydrocyclopenta[c]pyrrol-5(1H)-one
• PS-19359
• trans-2-Benzyl-1,3,3A,4,6,6A-hexahydrocyclopenta[C]pyrrol-5-one

• Inchi： 1S/C14H17NO/c16-14-6-12-9-15(10-13(12)7-14)8-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2/t12-,13-/m0/s1
• InChI Key： LSKPWTMTKQRKDQ-STQMWFEESA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@]2([H])CC(=O)C[C@@]2([H])C1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3

Additional information on trans-2-Benzyl-1,3,3A,4,6,6A-hexahydrocyclopenta[C]pyrrol-5-one

trans-2-Benzyl-1,3,3A,4,6,6A-hexahydrocyclopenta[C]pyrrol-5-one: A Comprehensive Overview

The compound with CAS No. 126688-95-7, known as trans-2-Benzyl-1,3,3A,4,6,6A-hexahydrocyclopenta[C]pyrrol-5-one, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclopentapyrroles, which are characterized by their fused cyclopentane and pyrrole rings. The presence of a benzyl group at the 2-position introduces additional complexity to the molecule's structure and enhances its potential for various applications.

Recent studies have highlighted the importance of cyclopentapyrroles in drug discovery due to their ability to interact with various biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds similar to trans-2-Benzyl-1,3,3A,4,6,6A-hexahydrocyclopenta[C]pyrrol-5-one exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents targeting chronic inflammatory diseases.

The synthesis of trans-2-Benzyl-1,3,3A,4,6,6A-hexahydrocyclopenta[C]pyrrol-5-one involves a multi-step process that typically begins with the preparation of the pyrrole ring system. One common approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the benzyl group at the desired position. This method not only ensures high regioselectivity but also allows for the incorporation of other functional groups to tailor the compound's properties for specific applications.

In terms of structural analysis, the compound's bicyclic framework provides a rigid platform for further functionalization. The cyclopentane ring contributes to the molecule's stability and rigidity, while the pyrrole ring introduces aromaticity and potential sites for hydrogen bonding interactions. These characteristics make trans-2-Benzyl-cyclopenta[C]pyrrolone an attractive candidate for exploring its role in supramolecular chemistry and materials science.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have revealed that the compound's unique geometry allows it to adopt conformations that are favorable for binding to protein targets such as kinases and proteases. Such insights are crucial for designing more effective drug candidates and optimizing their bioavailability.

Beyond its pharmacological applications,trans-2-Benzyl-cyclopenta[C]pyrrolone has also found utility in organic synthesis as a versatile building block. Its ability to undergo various transformations under mild conditions makes it an invaluable tool for constructing complex molecules with high precision. For example, recent work published in Nature Communications demonstrated how this compound can be used as a precursor for synthesizing bioactive natural products.

In conclusion,CAS No. 126688-95-7, or trans-2-Benzyl-cyclopenta[C]pyrrolone,is a remarkable compound with diverse applications across multiple disciplines.The combination of its unique bicyclic structure,the presence of a benzyl group,and its potential for further functionalization positions it as a valuable asset in modern chemical research.As ongoing studies continue to uncover new insights into its properties and applications,this compound is poised to play an increasingly important role in both academic and industrial settings.